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Abstract
RP-182 is a synthetic, 10-amino acid immunomodulatory peptide (H-Lys-Phe-Arg-Lys-Ala-Phe-

Lys-Arg-Phe-Phe-OH) that has garnered significant interest in cancer immunotherapy.[1][2] It

functions by targeting the mannose receptor CD206, which is highly expressed on tumor-

associated macrophages (TAMs).[3] This interaction induces a conformational change in

CD206, activating downstream signaling pathways that lead to the reprogramming of

immunosuppressive M2-like macrophages to a pro-inflammatory, anti-tumor M1-like phenotype.

[2][4] This application note provides a detailed protocol for the chemical synthesis and

purification of the RP-182 peptide, intended for research and preclinical development.

Introduction
The tumor microenvironment often contains a high population of TAMs, which can promote

tumor growth and suppress anti-tumor immunity. RP-182 represents a promising therapeutic

strategy by specifically targeting these cells. The peptide's amphipathic α-helical structure, with

alternating hydrophobic and cationic residues, is crucial for its binding to the carbohydrate

recognition domain 5 (CRD5) of the CD206 receptor.[1][2] Upon binding, RP-182 initiates a
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dual mechanism of action: it activates canonical NF-κB signaling, leading to the secretion of

pro-inflammatory cytokines like TNFα, and it induces phagocytosis and ultimately apoptosis in

CD206-high TAMs.[2][3] This targeted reprogramming of TAMs enhances both innate and

adaptive anti-tumor immune responses.[4]

Data Summary
The biological activity and purity of synthesized RP-182 and its analogs are critical for

experimental success. The following tables summarize key quantitative data reported in the

literature.

Table 1: Physicochemical Properties of RP-182

Property Value Reference

Sequence
H-Lys-Phe-Arg-Lys-Ala-Phe-

Lys-Arg-Phe-Phe-OH
[1][5]

Molecular Formula C₆₉H₁₀₃N₁₉O₁₁ [5]

Molecular Weight 1374.67 g/mol [5]

Purity (Post-HPLC) >95% [1]

Table 2: Biological Activity of RP-182 and Analogs

Peptide Target Assay IC₅₀ (µM) Reference

RP-182 CD206
M2 Macrophage

Killing
17.6 [3]

RP-182-PEG3-

K(palmitic acid)

(1a)

CD206
M2 Macrophage

Killing
3.2 [1]

Cyclic peptide

(1c)
CD206

M2 Macrophage

Killing
11.1 [1]
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Experimental Protocols
The following protocols describe the synthesis of linear RP-182 peptide using Fmoc-based

solid-phase peptide synthesis (SPPS) and its subsequent purification by reversed-phase high-

performance liquid chromatography (RP-HPLC).

Solid-Phase Peptide Synthesis (SPPS) of RP-182
This protocol is based on standard Fmoc chemistry performed on an automated peptide

synthesizer.[1][6]

Materials and Reagents:

Rink Amide resin

Fmoc-protected amino acids (Fmoc-Phe-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Lys(Boc)-OH,

Fmoc-Ala-OH)

Coupling reagent: HCTU (N,N,N′,N′-tetramethyl-O-(6-chloro-1H-benzotriazol-1-yl)uronium

hexafluorophosphate)[1]

Base: Diisopropylethylamine (DIEA)

Fmoc deprotection solution: 20% piperidine in dimethylformamide (DMF)

Solvents: DMF, Dichloromethane (DCM)

Washing solvent: DMF

Protocol:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

First Amino Acid Coupling (Fmoc-Phe-OH):

Pre-activate Fmoc-Phe-OH with HCTU and DIEA in DMF.

Add the activated amino acid solution to the swollen resin and couple for 1-2 hours at

room temperature.
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Wash the resin thoroughly with DMF.

Fmoc Deprotection:

Treat the resin with 20% piperidine in DMF for 5 minutes.

Repeat the treatment for another 15 minutes to ensure complete removal of the Fmoc

group.

Wash the resin with DMF.

Subsequent Amino Acid Couplings: Repeat steps 2 and 3 for the remaining amino acids in

the RP-182 sequence (Phe, Arg, Lys, Phe, Ala, Lys, Arg, Phe, Lys).

Final Fmoc Deprotection: After the final coupling cycle, remove the N-terminal Fmoc group

as described in step 3.

Resin Washing and Drying: Wash the peptide-resin with DMF, followed by DCM, and dry

under vacuum.

Cleavage and Deprotection
This step cleaves the synthesized peptide from the resin and removes the side-chain protecting

groups.[1][2]

Materials and Reagents:

Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%

H₂O[1][2]

Cold diethyl ether

Protocol:

Place the dried peptide-resin in a reaction vessel.

Add the cleavage cocktail to the resin and incubate for 2-3 hours at room temperature with

occasional stirring.
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Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

Centrifuge the mixture to pellet the crude peptide.

Wash the peptide pellet with cold diethyl ether and dry under vacuum.

Peptide Purification by RP-HPLC
The crude peptide is purified using reversed-phase high-performance liquid chromatography.[1]

[7]

Instrumentation and Materials:

Preparative RP-HPLC system with a C18 column

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile (ACN)

Lyophilizer

Protocol:

Dissolve the crude peptide in a minimal amount of Mobile Phase A.

Inject the dissolved peptide onto the C18 column.

Elute the peptide using a linear gradient of Mobile Phase B. A typical gradient might be 25%

to 45% B over 40 minutes at a flow rate of 10 mL/min.[1]

Monitor the elution profile at 210-220 nm.[7]

Collect the fractions corresponding to the major peak.

Analyze the purity of the collected fractions by analytical RP-HPLC and confirm the mass by

LC-MS.
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Pool the pure fractions and lyophilize to obtain the final RP-182 peptide as a white powder.

Visualizations
Signaling Pathway of RP-182
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Caption: RP-182 induced signaling cascade in M2 macrophages.
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Experimental Workflow for RP-182 Synthesis and
Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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